Cas no 916792-06-8 (3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE)

• Product Name: 3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE
• CAS No: 916792-06-8
• MF: C₁₁H₁₀FO₃
• MW: 209.193706989288
• CID: 3032009
• PubChem ID: 53446892
• Update Time: 2025-04-21

3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE
• 916792-06-8
• 2-(3-ethyl-4-fluorophenyl)-3-oxopropanoate

• Inchi： 1S/C11H11FO3/c1-2-7-5-8(3-4-10(7)12)9(6-13)11(14)15/h3-6,9H,2H2,1H3,(H,14,15)/p-1
• InChI Key： CBQPCEXYCJIEMR-UHFFFAOYSA-M
• SMILES： FC1C=CC(=CC=1CC)C(C=O)C(=O)[O-]

Computed Properties

• Exact Mass: 209.06139734Da
• Monoisotopic Mass: 209.06139734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.2Ų